Cas no 899976-20-6 (2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide)

• Product Name: 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide
• CAS No: 899976-20-6
• MF: C₁₇H₁₇BrN₂O₃S
• MW: 409.297482252121
• CID: 5491361
• PubChem ID: 7584577
• Update Time: 2025-08-10

2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024467379
• F2794-0075
• 2-bromo-N-[4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenyl]benzamide
• 2-bromo-N-(4-(1,1-dioxido-1,2-thiazinan-2-yl)phenyl)benzamide
• 899976-20-6
• 2-bromo-N-[4-(1,1-dioxothiazinan-2-yl)phenyl]benzamide
• VU0499339-1
• 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide

• Inchi： 1S/C17H17BrN2O3S/c18-16-6-2-1-5-15(16)17(21)19-13-7-9-14(10-8-13)20-11-3-4-12-24(20,22)23/h1-2,5-10H,3-4,11-12H2,(H,19,21)
• InChI Key： LISPEYBPTLJSFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1C=CC(=CC=1)N1CCCCS1(=O)=O)=O

Computed Properties

• Exact Mass: 408.01433g/mol
• Monoisotopic Mass: 408.01433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide

Introduction to 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide (CAS No. 899976-20-6)

2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide, identified by its Chemical Abstracts Service (CAS) number 899976-20-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide is characterized by its complex arrangement of functional groups, including a bromine substituent, a benzamide moiety, and a thiazinane derivative. The presence of these elements contributes to its unique chemical properties and biological interactions. Specifically, the bromine atom enhances electrophilicity, facilitating various chemical modifications, while the benzamide group is known for its role in drug design due to its stability and bioavailability. The thiazinane ring, on the other hand, introduces structural rigidity and potential binding affinity to biological targets.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The thiazinane scaffold, in particular, has been extensively studied for its potential to interact with enzymes and receptors involved in these pathways. For instance, derivatives of thiazinane have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. The incorporation of this motif into 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide suggests that this compound may exhibit similar inhibitory properties.

The benzamide moiety in the compound's structure is another key feature that contributes to its pharmacological potential. Benzamides are widely recognized for their role as bioactive molecules in pharmaceuticals due to their ability to interact with proteins and enzymes. For example, some benzamides have been found to inhibit proteases involved in inflammation and pain signaling. The presence of the bromine substituent at the para position relative to the benzamide group may further enhance the compound's reactivity and binding affinity to target proteins.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in drug discovery. By analyzing the effects of various substituents on the biological activity of molecules like 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide, researchers can gain insights into how different functional groups influence binding interactions with biological targets. This information is crucial for optimizing drug candidates and improving their efficacy and selectivity.

The synthesis of 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include bromination of a precursor aromatic ring, condensation with a suitable amide-forming reagent, and functionalization of the thiazinane ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce specific functional groups with high precision.

Once synthesized, 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's molecular structure and purity. Additionally, computational methods such as molecular modeling are used to predict how the compound might interact with biological targets based on its structural features.

In vitro studies are essential for evaluating the biological activity of 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)phenylbenzamide. These studies often involve testing the compound's ability to inhibit specific enzymes or bind to particular receptors using biochemical assays. For example, enzyme inhibition assays can determine whether the compound affects kinases or proteases involved in disease pathways. Binding assays using recombinant proteins or cell-based systems can provide insights into how well the compound interacts with its intended targets.

Preclinical studies are conducted to assess the safety and efficacy of promising drug candidates before they are tested in humans. These studies typically involve administering the compound to animal models at various doses to evaluate its pharmacokinetic properties—such as absorption, distribution, metabolism, excretion (ADME)—and its potential side effects. If preclinical results are favorable, 2-bromo-N-4-(1,1-dioxo-1lambda6,2-thiazinan-2-y]phenylbenzamide may proceed to clinical trials involving human subjects.

The development of new drugs is a complex process that requires collaboration among chemists、biologists、pharmacologists、and clinicians. Each stage—from initial discovery to clinical approval—represents a significant investment of time、resources、and expertise. However，the potential benefits of discovering new therapeutic agents make this endeavor worthwhile. Compounds like 899976 continue to drive innovation in drug design and provide hope for patients suffering from various diseases.

The future direction of research on 899976 may include exploring its potential as an antitumor agent、anti-inflammatory agent、or neuroprotective agent depending on its biological activity profile. Additionally，investigators may investigate ways to improve its pharmacokinetic properties or develop prodrugs that enhance its delivery and efficacy. As our understanding of disease mechanisms evolves，so too will our ability to design molecules that target them effectively.